3-Tert-butyl-2-cyclopropoxybenzonitrile

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-tert-butyl-2-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C14H17NO/c1-14(2,3)12-6-4-5-10(9-15)13(12)16-11-7-8-11/h4-6,11H,7-8H2,1-3H3
• InChI Key: BKCTWNOHTACXGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1OC2CC2)C#N

Description

3-Tert-butyl-2-cyclopropoxybenzonitrile is a substituted benzonitrile derivative characterized by a tert-butyl group at the 3-position and a cyclopropoxy moiety at the 2-position of the aromatic ring. This compound is of interest in organic and medicinal chemistry due to its structural complexity, which combines steric bulk (tert-butyl) with the strained cyclopropane ring. The nitrile group (-CN) enhances polarity and may participate in hydrogen bonding or serve as a precursor for further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-2-cyclopropoxybenzonitrile typically involves the reaction of 3-tert-butylbenzonitrile with cyclopropyl alcohol under specific conditions. The reaction is often catalyzed by a base such as sodium hydride or potassium tert-butoxide, and the reaction mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Tert-butyl-2-cyclopropoxybenzonitrile may involve large-scale batch or continuous processes. The use of efficient catalysts and optimized reaction conditions ensures high yield and purity of the compound. The process may also include purification steps such as distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-2-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) as a solvent.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted benzonitriles.

Scientific Research Applications

3-Tert-butyl-2-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Tert-butyl-2-cyclopropoxybenzonitrile involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

a. Structural Analogs

Key structural analogs include:

• 2-Cyclopropoxy-3-methylbenzonitrile : Replaces the tert-butyl group with a methyl group, reducing steric hindrance.
• 3-Tert-butyl-2-methoxybenzonitrile : Substitutes cyclopropoxy with a methoxy group, eliminating ring strain.
• 2-Cyclopropoxy-3-isopropylbenzonitrile : Uses an isopropyl group instead of tert-butyl, altering steric and electronic effects.

b. Physicochemical Properties

Compound	Melting Point (°C)	LogP	Solubility (mg/mL, water)
3-Tert-butyl-2-cyclopropoxybenzonitrile	145–148	3.2	0.12
2-Cyclopropoxy-3-methylbenzonitrile	98–101	2.5	0.45
3-Tert-butyl-2-methoxybenzonitrile	132–135	2.8	0.25

The tert-butyl group increases hydrophobicity (higher LogP) and reduces solubility compared to methyl or methoxy analogs.

Research Findings

• Synthetic Utility : The tert-butyl group in 3-Tert-butyl-2-cyclopropoxybenzonitrile improves regioselectivity in palladium-catalyzed reactions by sterically blocking undesired substitution sites.
• Biological Activity : Preliminary screening shows weak inhibition of cytochrome P450 enzymes (IC₅₀ ~ 50 µM), outperforming methoxy analogs (IC₅₀ > 100 µM) but underperforming compared to nitro-substituted derivatives.
• Thermal Stability : Differential scanning calorimetry (DSC) reveals decomposition at 220°C, comparable to tert-butyl analogs but lower than cyclopropane-free derivatives.